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Compound of Interest

Cyclopropylboronic acid pinacol
Compound Name:
ester

Cat. No.: B144988

Essential Safety and Handling Guide for
Cyclopropylboronic Acid Pinacol Ester

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents like Cyclopropylboronic acid pinacol ester are paramount.
This guide provides immediate, essential safety protocols and logistical information to ensure
operational integrity and personnel safety in the laboratory.

Chemical Identifier:
e CAS Number: 126689-01-8
e Molecular Formula: CoH17BO2

e Synonyms: 2-Cyclopropyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Hazard Identification and Personal Protective Equipment
(PPE)

Cyclopropylboronic acid pinacol ester is a flammable liquid and vapor that can cause skin
and eye irritation, and may lead to respiratory irritation.[1][2] Adherence to strict PPE protocols
is mandatory to mitigate these risks.
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Table 1: Hazard Summary

Hazard Type

GHS Classification

Precautionary Statement

Physical Hazard

Flammable Liquid 3 (H226)

P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition

sources. No smoking.[1]

Health Hazard

Skin Irritation 2 (H315)

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[1][2]

Eye Irritation 2 (H319)

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

Specific target organ toxicity —

Single exposure 3 (H335)

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[1][2]

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[4]

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Nitrile or neoprene gloves.
Consider double gloving.[1][4]

Provides a barrier against skin
contact, which can cause

irritation.[1]

Body Protection

Flame retardant antistatic
protective clothing. A lab coat
that fully covers the arms and

is fastened in the front.[4]

Protects skin from accidental
splashes and minimizes the

risk of ignition.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate, use a
NIOSH-approved respirator
with an appropriate filter (e.qg.,
N95 dust mask or ABEK
(EN214387) respirator filter).[4]

[5]

Prevents inhalation of vapors
that can cause respiratory tract

irritation.[1]

Footwear

Closed-toe shoes.[4]

Protects feet from spills.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and

environmental compliance. The following protocols provide step-by-step guidance for the

operational lifecycle of Cyclopropylboronic acid pinacol ester.

Experimental Protocol: Safe Handling and Storage

e Preparation:

o Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible.
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o Work should be conducted in a certified chemical fume hood to minimize inhalation
exposure.[4]

o Gather all necessary PPE as specified in Table 2 and inspect for integrity.

o Ensure all containers are properly labeled.

e Handling:

o Ground and bond all containers and receiving equipment to prevent static discharge, a
potential ignition source.

o Use only non-sparking tools and explosion-proof electrical equipment.[2]
o Avoid contact with skin, eyes, and clothing.[5]

o Do not eat, drink, or smoke in the handling area.[2][5]

o Keep the container tightly closed when not in use.

e Storage:

[¢]

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[5]

o Keep the container tightly closed to protect from moisture, as the product is moisture-
sensitive.[2]

o Store in a designated flammables area.[2] For long-term storage, refrigeration is
recommended to maintain product quality.[2]

o Incompatible materials to avoid in storage include strong oxidizing agents.[2]

Experimental Protocol: Spill and Emergency Procedures

e Minor Spill Cleanup:

o Alert others in the immediate area.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_Methylboronic_acid_pinacol_ester_d3_A_Safety_and_Operational_Guide.pdf
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10048189&lang=EN
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_Methylboronic_Acid_Pinacol_Ester_d3.pdf
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10048189&lang=EN
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_Methylboronic_Acid_Pinacol_Ester_d3.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_Methylboronic_Acid_Pinacol_Ester_d3.pdf
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10048189&lang=EN
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10048189&lang=EN
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10048189&lang=EN
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10048189&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Wearing appropriate PPE, contain the spill with an inert absorbent material such as
vermiculite, sand, or "Chemizorb®". Do not use combustible materials like paper towels.[3]

o Use non-sparking tools to scoop up the absorbed material into a suitable, sealed container
for disposal.[2]

o Clean the spill area with a suitable solvent, followed by soap and water. Collect all
cleaning materials for disposal as hazardous waste.[1]

o First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.[1]

o Skin Contact: Take off immediately all contaminated clothing. Wash off with plenty of water
for at least 15 minutes. If skin irritation persists, consult a physician.[1][2]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention if you feel unwell.[1][2]

o Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting. Call a physician or poison control center immediately.[1][5]

Experimental Protocol: Waste Disposal

o Waste Segregation and Collection:

o Collect all waste containing Cyclopropylboronic acid pinacol ester in designated,
clearly labeled, and sealable containers.[4]

o Label waste containers as "Hazardous Waste" and include the full chemical name.[4]

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) department.[6]

» Disposal of Contaminated Materials:
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o Contaminated solid waste such as gloves, bench paper, and absorbent materials should
be placed in a sealed, labeled hazardous waste container.[4]

o Liquid waste, including the chemical itself and any rinsates from decontamination, should
be collected in a compatible, sealed container labeled as hazardous waste.

e Final Disposal:
o Waste material must be disposed of in accordance with national and local regulations.[5]
o Do not dispose of down the drain or in regular trash.[1][4]

o Arrange for pickup and disposal by a licensed hazardous waste disposal contractor.[1]

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the safe handling and disposal of
Cyclopropylboronic acid pinacol ester.
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Caption: Logical workflow for the safe handling of Cyclopropylboronic acid pinacol ester.
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Disposal Workflow
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Caption: Step-by-step disposal plan for Cyclopropylboronic acid pinacol ester waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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